Cas no 13229-01-1 (4-Amino-5-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-Amino-5-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol
• CAS No: 13229-01-1
• MF: C₉H₁₀N₄S
• MW: 206.267499446869
• MDL: MFCD00834149
• CID: 214054
• PubChem ID: 689059
• Update Time: 2025-05-20

4-Amino-5-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-Amino-5-(p-tolyl)-4H-1,2,4-triazole-3-thiol
• 3H-1,2,4-Triazole-3-thione,4-amino-2,4-dihydro-5-(4-methylphenyl)-
• 4-Amino-5-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol
• 4-amino-5-(4-methylphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
• 4-Amino-5-p-tolyl-4H-[1,2,4]triazole-3-thiol
• 4H-1,2,4-triazole-3-thiol, 4-amino-5-(4-methylphenyl)-
• 4-amino-5-(4-methylphenyl)-2H-1,2,4-triazole-3-thione
• 4-amino-5-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol(SALTDATA: FREE)
• SCHEMBL1065240
• AKOS000116275
• CHEMBL2287694
• Z56828414
• SR-01000216760
• AB00093132-01
• SR-01000216760-1
• 4-amino-5-(p-tolyl)-1,2,4-triazole-3-thiol
• AA-504/33315062
• MFCD00834149
• 4-Amino-3-mercapto-5-(p-tolyl)-[1,2,4]-triazole
• 3-p-methylphenyl-4-amino-1,2,4-triazole-5-thione
• 4-amino-3-(4-methylphenyl)-1H-1,2,4-triazole-5-thione
• 10P-341S
• DTXSID00351024
• EN300-03328
• SCHEMBL13984001
• 4-amino-5-(4-methylphenyl)-4H-1,2,4-triazol-3-yl hydrosulfide
• Oprea1_377653
• 13229-01-1
• Oprea1_605950
• 4-amino-5-p-tolyl-4H-1,2,4-triazole-3-thiol

• MDL： MFCD00834149
• Inchi： 1S/C9H10N4S/c1-6-2-4-7(5-3-6)8-11-12-9(14)13(8)10/h2-5H,10H2,1H3,(H,12,14)
• InChI Key： MXONMXJEHNDQPJ-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2C=CC(C)=CC=2)N1N

Computed Properties

• Exact Mass: 206.0628
• Monoisotopic Mass: 206.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 85.7Ų

Experimental Properties

• Density: 1.42
• Boiling Point: 321.3°Cat760mmHg
• Flash Point: 148.1°C
• Refractive Index: 1.731
• PSA: 56.73

Additional information on 4-Amino-5-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol

4-Amino-5-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol (CAS No. 13229-01-1): A Comprehensive Overview

4-Amino-5-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol, commonly referred to by its CAS number CAS No. 13229-01-1, is a versatile compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential uses in drug development, catalysis, and sensing technologies. Recent studies have highlighted its role in the synthesis of novel materials and its ability to act as a precursor for advanced chemical compounds.

The molecular structure of 4-Amino-5-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol consists of a triazole ring system with an amino group at position 4 and a thiol group at position 3. The presence of the methylphenyl substituent at position 5 introduces steric and electronic effects that influence the compound's reactivity and stability. These structural features make it an attractive candidate for various chemical transformations, including coupling reactions and thiol-based conjugations.

Recent research has focused on the synthesis and characterization of this compound under different reaction conditions. For instance, studies have demonstrated that the synthesis of CAS No. 13229-01-1 can be optimized by employing microwave-assisted methods, which significantly reduce reaction times while maintaining high yields. Such advancements underscore the importance of this compound in modern chemical synthesis.

In terms of applications, 4-Amino-5-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol has shown promise in the development of new pharmaceutical agents. Its ability to act as a bioisostere or a functional group modifier makes it valuable in drug design processes. Additionally, this compound has been explored as a potential catalyst in organic reactions due to its ability to stabilize transition states through hydrogen bonding interactions.

The physical properties of this compound are also worth noting. It exhibits moderate solubility in common organic solvents such as dichloromethane and acetonitrile, which facilitates its use in solution-phase reactions. Its melting point and thermal stability have been characterized under various conditions, providing insights into its suitability for high-temperature applications.

Moreover, recent studies have highlighted the potential of CAS No. 13229-01-1 in materials science. For example, it has been used as a building block for constructing metalloorganic frameworks (MOFs) and coordination polymers. These materials exhibit unique porosity and selectivity, making them ideal for gas storage and separation applications.

In conclusion, 4-Amino-5-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol, with its CAS number CAS No. 13229-01-1, stands out as a multifaceted compound with diverse applications across chemistry and materials science. Its structural versatility and reactivity continue to drive innovative research directions, positioning it as a key player in the development of advanced chemical systems.